Cas no 1783724-97-9 (3-Cyclopentyl-3,3-difluoropropan-1-amine)

• Product Name: 3-Cyclopentyl-3,3-difluoropropan-1-amine
• CAS No: 1783724-97-9
• MF: C₈H₁₅F₂N
• MW: 163.208209276199
• CID: 5703654
• PubChem ID: 84764678
• Update Time: 2025-05-21

3-Cyclopentyl-3,3-difluoropropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1783724-97-9
• EN300-1644966
• 3-Cyclopentyl-3,3-difluoropropan-1-amine
• Cyclopentanepropanamine, γ,γ-difluoro-

• Inchi： 1S/C8H15F2N/c9-8(10,5-6-11)7-3-1-2-4-7/h7H,1-6,11H2
• InChI Key： DEKCFYRWALGTLQ-UHFFFAOYSA-N
• SMILES： FC(CCN)(C1CCCC1)F

Computed Properties

• Exact Mass: 163.11725581g/mol
• Monoisotopic Mass: 163.11725581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.066±0.06 g/cm3(Predicted)
• Boiling Point: 192.0±35.0 °C(Predicted)
• pka: 9.46±0.10(Predicted)

Additional information on 3-Cyclopentyl-3,3-difluoropropan-1-amine

Comprehensive Overview of 3-Cyclopentyl-3,3-difluoropropan-1-amine (CAS No. 1783724-97-9)

3-Cyclopentyl-3,3-difluoropropan-1-amine (CAS No. 1783724-97-9) is a fluorinated organic compound with a unique structural framework, combining a cyclopentyl ring and a difluoropropanamine moiety. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a versatile building block for drug discovery and material science applications. The presence of fluorine atoms enhances its metabolic stability and bioavailability, making it a valuable candidate for medicinal chemistry.

In recent years, the demand for fluorinated amines like 3-Cyclopentyl-3,3-difluoropropan-1-amine has surged, driven by their role in the development of novel therapeutics. Researchers are particularly interested in its application in central nervous system (CNS) drug design, where fluorine substitution can improve blood-brain barrier penetration. Additionally, its cyclopentyl group contributes to conformational rigidity, which is crucial for targeting specific protein receptors.

The synthesis of 3-Cyclopentyl-3,3-difluoropropan-1-amine typically involves multi-step organic reactions, including fluorination and amine functionalization. Advanced techniques such as asymmetric catalysis and flow chemistry have been explored to optimize its production efficiency. This aligns with the growing trend of green chemistry, where reducing waste and improving atom economy are prioritized.

From a commercial perspective, CAS No. 1783724-97-9 is often sought after by pharmaceutical companies and academic institutions for high-throughput screening and structure-activity relationship (SAR) studies. Its compatibility with click chemistry and bioorthogonal reactions further expands its utility in bioconjugation and probe development. These attributes make it a hot topic in forums discussing drug discovery innovations and precision medicine.

Environmental and safety considerations are also critical when handling 3-Cyclopentyl-3,3-difluoropropan-1-amine. While it is not classified as hazardous under standard regulations, proper storage and handling protocols are recommended to ensure stability. The compound’s low toxicity profile and high purity specifications make it suitable for preclinical research, addressing common concerns about compound safety in early-stage development.

Looking ahead, the versatility of 3-Cyclopentyl-3,3-difluoropropan-1-amine positions it as a key player in emerging fields like proteolysis-targeting chimeras (PROTACs) and covalent inhibitors. Its ability to serve as a scaffold modifier or linker in complex molecules underscores its relevance in modern drug design. As the scientific community continues to explore its potential, this compound is poised to remain a focal point in cutting-edge research and industrial applications.